Cas no 1028352-85-3 (2-(4-cyclopropyl-1,3-thiazol-2-yl)acetonitrile)

• Product Name: 2-(4-cyclopropyl-1,3-thiazol-2-yl)acetonitrile
• CAS No: 1028352-85-3
• MF: C₈H₈N₂S
• MW: 164.227519989014
• MDL: MFCD19596754
• CID: 4568604
• PubChem ID: 60723472
• Update Time: 2025-09-19

2-(4-cyclopropyl-1,3-thiazol-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (4-Cyclopropyl-1,3-thiazol-2-yl)acetonitrile
• 2-(4-CYCLOPROPYLTHIAZOL-2-YL)ACETONITRILE
• 2-(4-Cyclopropyl-1,3-thiazol-2-yl)acetonitrile
• GXBUEZZXMVHABW-UHFFFAOYSA-N
• MFCD19596754
• 1028352-85-3
• SCHEMBL14920524
• EN300-57213
• CS-0155396
• TS-02201
• AKOS009144636
• (4-cyclopropyl-thiazol-2-yl)-acetonitrile
• 2-(4-cyclopropyl-1,3-thiazol-2-yl)acetonitrile

• MDL： MFCD19596754
• Inchi： 1S/C8H8N2S/c9-4-3-8-10-7(5-11-8)6-1-2-6/h5-6H,1-3H2
• InChI Key： GXBUEZZXMVHABW-UHFFFAOYSA-N
• SMILES： S1C=C(C2CC2)N=C1CC#N

Computed Properties

• Exact Mass: 164.040819g/mol
• Monoisotopic Mass: 164.040819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 164.23g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 64.9Ų

2-(4-cyclopropyl-1,3-thiazol-2-yl)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)